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Compound of Interest

4-(Benzyloxy)-1-bromo-2-
Compound Name:
chlorobenzene

Cat. No.: B1344131

Introduction

This document provides a comprehensive analysis of the molecular weight of the chemical
compound 4-(Benzyloxy)-1-bromo-2-chlorobenzene. The determination of an accurate
molecular weight is fundamental in chemical synthesis, quantitative analysis, and drug
development for ensuring stoichiometric precision and characterizing novel compounds. This
guide outlines the theoretical calculation based on standard atomic weights and briefly
discusses experimental verification methods.

Compound Identification

o Systematic Name: 4-(Benzyloxy)-1-bromo-2-chlorobenzene
e Molecular Formula: C13H10BrClO

e CAS Number: 729590-57-2

The molecular structure consists of a benzene ring substituted with a bromine atom at position
1, a chlorine atom at position 2, and a benzyloxy group at position 4.

Theoretical Molecular Weight Calculation

The molecular weight (MW) is derived from the molecular formula by summing the atomic
weights of the constituent atoms. The standard atomic weights are provided by the
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International Union of Pure and Applied Chemistry (IUPAC).

The calculation is based on the count of each element in the molecular formula and its
corresponding standard atomic weight.

Standard Total Mass
Element Symbol Atomic Count Atomic Weight  Contribution (
(g/mol) g/mol )
Carbon C 13 12.011 156.143
Hydrogen H 10 1.008 10.080
Bromine Br 1 79.904[1][2] 79.904
Chlorine Cl 1 35.45[3][4] 35.450
Oxygen o) 1 15.999[5][6] 15.999

Total 297.576

Based on the summation of the atomic weights, the molecular weight of 4-(Benzyloxy)-1-
bromo-2-chlorobenzene is 297.58 g/mol . This value is consistent with commercially available
product information for this compound[7].

Methodologies and Protocols

The theoretical molecular weight is determined using the following standardized procedure:

e Determine the Molecular Formula: The chemical structure of 4-(Benzyloxy)-1-bromo-2-
chlorobenzene was analyzed to establish its molecular formula as C13H10BrCIO.

« |dentify Constituent Elements: The elements present are Carbon (C), Hydrogen (H), Bromine
(Br), Chlorine (Cl), and Oxygen (O).

e Obtain Standard Atomic Weights: The most recent standard atomic weights as published by
IUPAC are utilized. For example, the atomic weight for carbon is approximately 12.011 u[8],
for hydrogen is 1.008 u[9][10], for oxygen is 15.999 u[11][12], for bromine is 79.904 u[1][2],
and for chlorine is approximately 35.45 u[13][14][15].
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e Calculate Total Mass: The number of atoms of each element is multiplied by its atomic
weight. The sum of these products yields the final molecular weight of the compound.

While the theoretical calculation provides a precise value, experimental verification is crucial in

a research setting.

o Mass Spectrometry (MS): This is the primary technique for experimentally determining the
molecular weight of a compound. High-resolution mass spectrometry (HRMS) can provide a
highly accurate mass measurement, which can be used to confirm the elemental
composition and, therefore, the molecular formula. The instrument measures the mass-to-
charge ratio (m/z) of the ionized molecule, from which the molecular mass can be

determined.

Logical Workflow for Calculation

The following diagram illustrates the logical steps involved in the calculation of the molecular

weight.
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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